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Compound of Interest

Compound Name: D-Glucose-d1-1

Cat. No.: B12419361

Essential Safety and Handling Guide for D-Glucose-
di-1

This guide provides crucial safety, handling, and disposal information for D-Glucose-d1-1, a
deuterated stable isotope of D-Glucose. While D-glucose is generally not considered
hazardous, some suppliers of its deuterated form recommend more stringent precautions.[1][2]
[3] Therefore, adherence to the comprehensive safety protocols outlined below is essential for
maintaining a safe laboratory environment for all researchers, scientists, and drug development
professionals.

Hazard Assessment and Personal Protective Equipment
(PPE)

The hazard classification for D-Glucose-d1-1 can vary. Some safety data sheets (SDS)
indicate it is not a hazardous substance, while at least one classifies it as harmful if swallowed,
causing skin and serious eye irritation, and potentially causing respiratory irritation.[1][3] Given
this variance, it is prudent to adopt a cautious approach and utilize standard laboratory
personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE)
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BENGHE

PPE Category

Item

Specification

Rationale

Protects eyes from

ANSI Z287.1 irritation or injury
Eye Protection Safety Goggles compliant, with from airborne
side-shields. particles or
splashes.

. Prevents direct skin
Nitrile gloves are )
contact and potential

Hand Protection Disposable Gloves

recommended. S
irritation.
Shields skin and
] personal clothing from
Body Protection Laboratory Coat Full-length.

accidental spills and

contamination.

| Respiratory Protection | Dust Mask/Respirator | Type N95 (US) or type P1 (EN143) dust
mask. | Recommended when handling the powder in a way that may generate dust. |

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, minimizes risks and ensures
procedural consistency.

Step-by-Step Operational Plan

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage.

» Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from strong oxidizing agents.

o Preparation and Handling:

o Work Area: Conduct all handling within a well-ventilated area. Use a designated clean
area to prevent contamination.
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o Handling: When weighing or transferring the powder, handle it carefully to minimize dust
formation. Avoid contact with eyes and skin, and do not breathe in the dust.

o Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly
after handling.

o Spill Response:
o Ensure adequate ventilation and wear appropriate PPE.
o For spills, sweep or shovel the solid material into a suitable, labeled container for disposal.
o Avoid actions that generate dust during cleanup.

Step-by-Step Disposal Plan

As D-Glucose-d1-1 is a chemical compound, it should be disposed of responsibly through a
licensed professional waste disposal service.

o Containerization: Place waste D-Glucose-d1-1 and any contaminated materials (e.qg.,
gloves, weighing paper) into a clearly labeled, sealed container. The label should include the
full chemical name.

e Waste Segregation: Store the waste container with other non-hazardous solid chemical
waste.

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for collection and disposal.

o Documentation: Maintain a record of the disposed chemical, including the quantity and date,
in your laboratory's inventory or waste log.

Quantitative Data Summary

The following table summarizes key quantitative data for D-Glucose-d1-1.
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Property Value

Molecular Formula CeH11DOs

Molecular Weight 181.16 g/mol

Physical State Solid, powder
Appearance White

Melting Point 150-152 °C

Solubility Soluble in water
Storage Class Code 11 (Combustible Solids)

Safety and Handling Workflow

The diagram below illustrates the complete, cyclical workflow for the safe handling and disposal
of D-Glucose-d1-1, emphasizing key safety checks and decision points throughout the
process.
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Preparation & Planning
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Caption: Workflow for Safe Handling of D-Glucose-d1-1

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12419361?utm_src=pdf-body-img
https://www.benchchem.com/product/b12419361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-d-glucose-d1-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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